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Compound of Interest

Compound Name: FK-3000

Cat. No.: B15564362

Initial research indicates a discrepancy in the classification of the entity designated "FK-3000."
All available data and reports identify FK-3000 not as a molecular compound or pharmaceutical
agent, but as a sophisticated, self-propelled surface-to-air missile (SAM) system developed by
the China Aerospace Science and Industry Corporation (CASIC).[1] First unveiled at the Zhuhai
Airshow in 2022, this advanced air defense system is designed to counter a wide array of
modern aerial threats, with a particular emphasis on drone swarms and other low-altitude,
small-signature targets.[2][3]

Core Capabilities and Target Specificity

The FK-3000 is engineered to provide a multi-layered defense umbrella, capable of engaging a
diverse range of aerial targets. Its operational specificity is not biological, but rather directed
towards the interception of:

Unmanned Aerial Vehicles (UAVs), including small quadcopters and fixed-wing drones.

Drone swarms and other coordinated cluster attacks.

Cruise missiles.

Armed helicopters.

Other precision-guided munitions and ammunition.[4]

The system's engagement range is reported to be between 30 and 12,000 meters.[1]
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Comparative Analysis with Alternative Systems

While a biological comparison is not applicable, a relevant comparison can be drawn with other
contemporary short-to-medium range air defense systems. The FK-3000 is often compared to
systems like the Russian Pantsir missile system. Key differentiating features of the FK-3000
include its high missile capacity and its integrated, multi-modal approach to threat
neutralization.

Feature FK-3000 Pantsir-S1
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System Components and Experimental Deployment

The FK-3000 system is mounted on a 6x6 high-mobility truck platform, ensuring rapid
deployment and operational flexibility. Its core components include:

¢ An unmanned turret.
¢ A 30mm autocannon.

¢ A sophisticated sensor suite including search and tracking radars, and an optical fire-control
system.

o Launchers for two types of interceptor missiles: a larger anti-ammunition missile and a
smaller mini-missile designed for anti-cluster and anti-drone swarm engagements.

¢ Aradio-jamming transmitter to disrupt the control links of hostile drones.
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The system can also be augmented with optional unmanned slave ground combat vehicles,
known as FK-3000 auxiliary launching vehicles. Recent observations during military parade
rehearsals in 2025 suggest that the FK-3000 has entered service with the Chinese People's
Liberation Army (PLA).

Experimental Workflow for Target Engagement

The operational workflow of the FK-3000 is designed for rapid and effective threat
neutralization.
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Target Detection & Tracking
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FK-3000 Engagement Workflow

Signaling Pathway of Command and Control
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The command and control structure of the FK-3000 likely follows a standard air defense
protocol, though specific details are not publicly available. The following diagram illustrates a

generalized command and control pathway.
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FK-3000 Command and Control Pathway

In conclusion, the FK-3000 is a formidable military hardware platform and not a subject for
biological or pharmaceutical research. Its "specificity” lies in its advanced capabilities to detect,
track, and neutralize a wide spectrum of modern aerial threats with high precision and
efficiency. The information presented here is based on publicly available defense analyses and

reports.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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